2-((2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• Molecular Formula: C17H16F3N3OS
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 2-[(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H16F3N3OS/c1-10-21-13-8-4-5-11(13)16(22-10)25-9-15(24)23-14-7-3-2-6-12(14)17(18,19)20/h2-3,6-7H,4-5,8-9H2,1H3,(H,23,24)
• InChI Key: FLQPDHCMSGUSCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)SCC(=O)NC3=CC=CC=C3C(F)(F)F

Description

This compound belongs to a class of pyrimidine-based acetamide derivatives characterized by a cyclopenta[d]pyrimidine core linked to a thioether group and an arylacetamide moiety. The trifluoromethyl (-CF₃) substituent on the phenyl ring confers enhanced metabolic stability and lipophilicity compared to non-fluorinated analogs, making it a candidate for therapeutic applications such as kinase inhibition or anti-inflammatory activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({2-METHYL-5H,6H,7H-CYCLOPENTA[D]PYRIMIDIN-4-YL}SULFANYL)-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the cyclopenta[d]pyrimidine core, introduction of the sulfanyl group, and subsequent attachment of the trifluoromethylphenyl acetamide moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods, with adjustments to ensure cost-effectiveness and safety. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-({2-METHYL-5H,6H,7H-CYCLOPENTA[D]PYRIMIDIN-4-YL}SULFANYL)-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced under specific conditions to modify its functional groups.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium methoxide for substitution reactions. Reaction conditions such as temperature, solvent, and reaction time are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while nucleophilic substitution of the trifluoromethyl group can introduce various functional groups.

Scientific Research Applications

Research indicates that compounds similar to 2-((2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide exhibit various mechanisms of action that are relevant to cancer therapy:

• Microtubule Depolymerization : Compounds in the cyclopenta[d]pyrimidine class have been shown to disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis in cancer cells.
• Kinase Inhibition : These compounds can inhibit several kinases involved in cancer progression, including cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.

Case Study 1: Glioma Cells

A study evaluated the effects of a cyclopenta[d]pyrimidine analog on glioma cells. The results indicated that the compound induced apoptosis through microtubule destabilization. The analog exhibited an IC50 value of approximately 20 nM against U251 glioma cells, demonstrating its potential as a therapeutic agent for brain tumors.

Case Study 2: Breast Cancer Models

Another investigation focused on the kinase inhibition profile of pyrido[2,3-d]pyrimidines. The study found that these compounds effectively inhibited CDK4/6 and PI3K pathways in breast cancer models, suggesting a multi-targeted approach in cancer therapy.

Mechanism of Action

The mechanism of action of 2-({2-METHYL-5H,6H,7H-CYCLOPENTA[D]PYRIMIDIN-4-YL}SULFANYL)-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and triggering downstream effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Substituent on Acetamide	Key Features
Target Compound	2-(Trifluoromethyl)phenyl	-CF₃ enhances metabolic stability and electronegativity
2-[(2-Methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio]-N-(2-naphthyl)acetamide	2-Naphthyl	Bulkier aromatic group increases lipophilicity but may reduce solubility
2-[(2-Methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)sulfanyl]-N-(5-methyl-3-isoxazolyl)acetamide	5-Methyl-isoxazolyl	Heterocyclic substituent improves target selectivity (e.g., kinase binding)
2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide	2,3-Dichlorophenyl	Electron-withdrawing Cl groups may enhance oxidative stability
N-[3-(6,7-Dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yloxy)phenyl]acetamide	3-Phenylacetamide	Ether linkage instead of thioether reduces sulfur-mediated toxicity

Physicochemical and Spectroscopic Data

Table 2: NMR and Mass Spectrometry Trends

Compound	¹H NMR (δ, ppm) Key Peaks	LC-MS/[M+H]⁺
Target Compound	Expected: ~10.10 (NHCO), 7.8–7.4 (Ar-H), 2.19 (CH₃)	~380–400*
2,3-Dichlorophenyl Analog	12.50 (NH-3), 10.10 (NHCO), 7.82 (H-4′)	344.21
N-[3-(6,7-Dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yloxy)phenyl]acetamide	9.78 (NH), 8.33 (pyrimidine-H)	326.0

*Predicted based on molecular formula (C₁₉H₁₇F₃N₄OS).

Biological Activity

The compound 2-((2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a novel derivative of cyclopenta[d]pyrimidine. Its unique structure suggests potential biological activities that merit exploration. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The compound can be characterized by its molecular formula $C_{15}H_{16}F_3N_3S$ and a molecular weight of approximately 341.37 g/mol. The key structural components include a cyclopenta[d]pyrimidine core, a thioether linkage, and a trifluoromethyl-substituted phenyl group.

Biological Activity Overview

Research indicates that compounds with similar structural motifs exhibit diverse biological activities, including:

• Antiviral Activity : Compounds derived from pyrimidine scaffolds have shown promise as antiviral agents. For instance, thiazolidinone derivatives have demonstrated significant inhibition of viral polymerases, suggesting a potential mechanism for the compound .
• Anticancer Properties : The presence of the cyclopenta ring and thioether functionality may enhance the compound's interaction with biological targets involved in cancer proliferation. Similar compounds have been noted for their cytotoxic effects against various cancer cell lines .

Antiviral Studies

In vitro studies on similar thioether-containing compounds demonstrated high efficacy against viral infections. For example, certain derivatives inhibited NS5B RNA polymerase activity by over 95% at concentrations around 32 μM . While specific data on the target compound's antiviral efficacy is limited, its structural analogs suggest potential for similar activity.

Anticancer Activity

A study focusing on pyrimidine derivatives revealed that compounds with similar scaffolds exhibited cytotoxic effects in human cancer cell lines. For instance, compounds showed IC50 values ranging from 0.20 to 0.35 μM against various cancer types . The unique structural features of the target compound may confer similar anticancer properties.

Case Study 1: Antiviral Efficacy

A recent investigation into thiazolidinone derivatives highlighted their ability to inhibit viral replication effectively. The study reported EC50 values as low as 0.26 μM against hepatitis C virus (HCV), indicating potent antiviral activity . This finding underscores the potential for the target compound to exhibit similar antiviral properties.

Case Study 2: Cytotoxicity in Cancer Cells

Research on pyrimidine-based compounds indicated significant cytotoxicity across multiple cancer cell lines. One study reported that specific derivatives led to apoptotic cell death at concentrations as low as 1 μM . The structural similarities to the target compound suggest it could also induce apoptosis in cancer cells.

Data Table: Biological Activity Comparison

Compound Name	Activity Type	Target	IC50/EC50 Value	Reference
Thiazolidinone Derivative	Antiviral	HCV NS5B	32 μM
Pyrimidine Derivative	Anticancer	Various Cancer Lines	0.20 - 0.35 μM
Target Compound	Potential Antiviral/Cytotoxic	TBD	TBD	N/A